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Compound of Interest

Compound Name: Valeriotriate B

Cat. No.: B15596798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Valeriotriate B is a naturally occurring iridoid compound isolated from plants of the Valeriana

genus, commonly known as valerian. Iridoids are a class of monoterpenoids that exhibit a wide

range of biological activities and have garnered interest in the scientific community for their

potential therapeutic applications. This technical guide provides a comprehensive overview of

the chemical structure, physicochemical properties, and currently available data on

Valeriotriate B.

Chemical Structure and Physicochemical Properties
Valeriotriate B is classified as a monoethenoid-type iridoid. Its chemical identity is established

by its unique molecular formula, weight, and systematic IUPAC name. While a definitive 2D

structural image is not widely available in public chemical databases, its structure can be

inferred from its IUPAC name and SMILES notation.

Table 1: Physicochemical Properties of Valeriotriate B
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Property Value Source

CAS Number 862255-64-9 [1][2]

Molecular Formula C27H42O12 [1]

Molecular Weight 558.62 g/mol [1]

IUPAC Name

[(1S,4aR,6S,7S,7aS)-7-

(acetyloxymethyl)-4a,6,7-

trihydroxy-1-(3-

methylbutanoyloxy)-1,5,6,7a-

tetrahydrocyclopenta[c]pyran-

4-yl]methyl 3-methyl-2-(3-

methylbutanoyloxy)butanoate

SMILES

CC(C)CC(=O)OC1C2C(CC(C2

(COC(=O)C)O)O)

(C(=CO1)COC(=O)C(C(C)C)O

C(=O)CC(C)C)O

Physical Description Oil

Predicted Boiling Point 631.5 ± 55.0 °C [3]

Predicted Density 1.26 ± 0.1 g/cm³ [3]

Experimental Data
Detailed experimental protocols for the isolation, synthesis, and biological analysis of

Valeriotriate B are not extensively documented in readily accessible scientific literature. The

primary source identifying Valeriotriate B is a review on the chemical constituents of Valeriana

species[4]. Further investigation into the cited literature within this review would be necessary

to uncover the original isolation and characterization data, including spectroscopic

measurements.

At present, specific ¹H-NMR and ¹³C-NMR spectroscopic data for Valeriotriate B has not been

found in the public domain.

Biological Activity and Signaling Pathways
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There is currently a significant lack of information regarding the specific biological activities and

mechanisms of action of Valeriotriate B. While the broader class of valepotriates, to which

Valeriotriate B belongs, has been investigated for sedative, anxiolytic, and cytotoxic effects,

these activities have not been specifically attributed to or quantified for Valeriotriate B in

published research[1].

Consequently, there is no available information on any signaling pathways that may be

modulated by Valeriotriate B.

Logical Workflow for Further Research
To address the current knowledge gaps surrounding Valeriotriate B, a structured research

approach is necessary. The following diagram outlines a logical workflow for future

investigation.
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Caption: A logical workflow for the comprehensive study of Valeriotriate B.

Conclusion
Valeriotriate B remains a poorly characterized natural product. While its basic chemical

identity has been established, there is a notable absence of detailed experimental data,

including its definitive chemical structure, spectroscopic properties, and biological activity. The

information presented in this guide summarizes the current extent of public knowledge and
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highlights the significant opportunities for further research into this compound. Future studies,

following the proposed workflow, are essential to unlock the potential therapeutic value of

Valeriotriate B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

